Cas no 306276-86-8 (Methyl 2-chloro-4-methylbenzothiazole-5-carboxylate)

• Product Name: Methyl 2-chloro-4-methylbenzothiazole-5-carboxylate
• CAS No: 306276-86-8
• MF: C₁₀H₈ClNO₂S
• MW: 241.694020271301
• MDL: MFCD12911754
• CID: 2132855
• PubChem ID: 22390080
• Update Time: 2025-10-30

Methyl 2-chloro-4-methylbenzothiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-chloro-4-methylbenzothiazole-5-carboxylate
• Methyl 2-chloro-4-methylbenzo[d]thiazole-5-carboxylate
• SCHEMBL6476488
• methyl 2-chloro-4-methyl-benzothiazole-5-carboxylate
• methyl 2-chloro-4-methyl-1,3-benzothiazole-5-carboxylate
• ROPWPHLDKXTKKD-UHFFFAOYSA-N
• Methyl2-chloro-4-methylbenzo[d]thiazole-5-carboxylate
• 306276-86-8

• MDL： MFCD12911754
• Inchi： 1S/C10H8ClNO2S/c1-5-6(9(13)14-2)3-4-7-8(5)12-10(11)15-7/h3-4H,1-2H3
• InChI Key： ROPWPHLDKXTKKD-UHFFFAOYSA-N
• SMILES： ClC1=NC2=C(C=CC(C(=O)OC)=C2C)S1

Computed Properties

• Exact Mass: 240.9964274Da
• Monoisotopic Mass: 240.9964274Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 67.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on Methyl 2-chloro-4-methylbenzothiazole-5-carboxylate

Methyl 2-chloro-4-methylbenzothiazole-5-carboxylate (CAS No. 306276-86-8): A Comprehensive Overview

Methyl 2-chloro-4-methylbenzothiazole-5-carboxylate (CAS No. 306276-86-8) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its unique molecular structure, exhibits a range of potential applications, particularly in the development of novel therapeutic agents and agrochemicals. The benzothiazole core structure, combined with functional groups such as a carboxylate ester and a chloro substituent, makes this molecule a versatile intermediate in synthetic chemistry.

The chemical formula of Methyl 2-chloro-4-methylbenzothiazole-5-carboxylate is C₁₁H₉ClN₂O₂, reflecting its complex and multifaceted nature. The presence of both electron-withdrawing and electron-donating groups on the benzothiazole ring enhances its reactivity, making it a valuable building block for further chemical modifications. This compound's stability under various reaction conditions further underscores its utility in synthetic pathways.

In recent years, there has been a growing interest in benzothiazole derivatives due to their demonstrated biological activity. Research has shown that these compounds exhibit properties such as antimicrobial, antifungal, and anti-inflammatory effects. Specifically, derivatives of benzothiazole have been investigated for their potential in treating neurological disorders, cancer, and infectious diseases. The structural features of Methyl 2-chloro-4-methylbenzothiazole-5-carboxylate, including the chloro and methyl substituents, contribute to its ability to interact with biological targets effectively.

The synthesis of Methyl 2-chloro-4-methylbenzothiazole-5-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. Common synthetic routes include the condensation of thioanisole derivatives with chlorinated benzene compounds, followed by carboxylation to introduce the carboxylate ester group. Advances in catalytic methods have improved the efficiency and yield of these reactions, making the production of this compound more feasible for industrial applications.

The pharmacological properties of Methyl 2-chloro-4-methylbenzothiazole-5-carboxylate have been the subject of numerous studies. Researchers have explored its potential as a scaffold for drug development, particularly in targeting enzymes involved in metabolic pathways relevant to diseases such as diabetes and obesity. Additionally, its structural similarity to known bioactive molecules suggests that it may serve as a lead compound for designing new therapeutic agents with improved efficacy and reduced side effects.

The agrochemical industry has also recognized the significance of benzothiazole derivatives due to their herbicidal and pesticidal properties. Methyl 2-chloro-4-methylbenzothiazole-5-carboxylate has been tested as a precursor for developing novel crop protection agents that can combat resistant strains of weeds and pests without harming beneficial organisms. This aligns with the global demand for sustainable agricultural practices that minimize environmental impact while maintaining high crop yields.

The analytical characterization of Methyl 2-chloro-4-methylbenzothiazole-5-carboxylate is crucial for ensuring its purity and quality before it is used in further applications. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are commonly employed to confirm its molecular structure and assess impurities. These analytical methods provide detailed insights into the compound's composition, which is essential for both research and industrial purposes.

The future prospects of Methyl 2-chloro-4-methylbenzothiazole-5-carboxylate are promising, with ongoing research aimed at expanding its applications in pharmaceuticals and agrochemicals. Innovations in drug discovery technologies are expected to unlock new therapeutic potentials, while advancements in green chemistry may offer more environmentally friendly synthetic routes. As the scientific community continues to explore the capabilities of this compound, it is likely to play an increasingly important role in addressing global challenges related to health and agriculture.